(Hydroxymethyl)(methyl)silanediol
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Overview
Description
(hydroxymethyl)(methyl)silanediol is an organosilanediol.
Scientific Research Applications
Silicon-based Metalloprotease Inhibitors
- Application : Silanediols have been studied for their potential as metalloprotease inhibitors. A particular focus has been on polypeptide mimics with silanediol groups, which have shown effectiveness as inhibitors of angiotensin-converting enzyme (ACE). These compounds are considered promising due to their ability to mimic a hydrated carbonyl and inhibit protease enzymes (Mutahi, Nittoli, Guo, & Sieburth, 2002).
Hydrolysis and Etherification Studies
- Application : The compound has been investigated in hydrolysis and etherification reactions. This includes the synthesis and characterization of derivatives such as (o-carboranylisopropyl)(methyl)silanediol and (o-carboranylisopropyl)diethoxy(methyl)silane, providing insights into its reactivity and potential for creating new materials (Dorofeenko, Klebanskiĭ, Gridina, Shapatin, Krupnova, Zakharova, & Shkambarnaya, 1969).
Silanediol in Hydrogen Bonding Activation
- Application : Silanediols have been explored for their role in hydrogen bonding, specifically in the activation of carbonyl compounds. Their hydrogen bonding patterns and interactions are of interest in the fields of catalysis and molecular recognition. This research contributes to understanding local surface sites and reactivity of silica materials in catalysis, as well as designing new homogeneous small-molecule catalysts (Tran, Min, & Franz, 2011).
Stereoselective Synthesis for Protease Inhibition
- Application : The stereoselective synthesis of methyl silanediol peptide mimics has been explored, particularly for potential applications in protease inhibition. This research highlights the utility of silanediols in creating biologically relevant compounds, emphasizing their role in enzyme inhibition (Nielsen, Lindsay, Faber, Nielsen, & Skrydstrup, 2007).
Silanediols in Anion Recognition
- Application : Silanediols have been used in the development of receptors for anion recognition. Studies have shown that silanediol-based receptors can effectively recognize anions through hydrogen bonding, indicating their potential in chemical sensing and molecular recognition technologies (Kondo, Harada, Tanaka, & Unno, 2006).
properties
Molecular Formula |
C2H8O3Si |
---|---|
Molecular Weight |
108.17 g/mol |
IUPAC Name |
[dihydroxy(methyl)silyl]methanol |
InChI |
InChI=1S/C2H8O3Si/c1-6(4,5)2-3/h3-5H,2H2,1H3 |
InChI Key |
WDZZBNDDWHASBC-UHFFFAOYSA-N |
Canonical SMILES |
C[Si](CO)(O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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